Cas no 830329-21-0 (1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-)

1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]- structure
830329-21-0 structure
Product name:1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-
CAS No:830329-21-0
MF:C17H10O4
MW:278.258904933929
CID:679266
PubChem ID:11425918

1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Isobenzofurandione, 5-[[4-(hydroxymethyl)phenyl]ethynyl]-
    • 5-[2-[4-(hydroxymethyl)phenyl]ethynyl]-2-benzofuran-1,3-dione
    • DTXSID00465539
    • 830329-21-0
    • Inchi: InChI=1S/C17H10O4/c18-10-13-5-2-11(3-6-13)1-4-12-7-8-14-15(9-12)17(20)21-16(14)19/h2-3,5-9,18H,10H2
    • InChI Key: APRMXVXSBKJZJF-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1CO)C#CC2=CC3=C(C=C2)C(=O)OC3=O

Computed Properties

  • Exact Mass: 278.05790880g/mol
  • Monoisotopic Mass: 278.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 63.6Ų

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